Cas no 10357-00-3 (D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate))

• Product Name: D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate)
• CAS No: 10357-00-3
• MF: C₈H₁₅NO₉S
• MW: 301.271002054214
• CID: 189955
• PubChem ID: 193456
• Update Time: 2025-04-19

D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• D-Galactose,2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate)
• (2R,3R,4R,5R)-2-acetamido-3,4,5-trihydroxy-1-oxo-6-sulfooxy-hexane
• 2-(acetylamino)-2-deoxy-4,6-di-O-sulfo-D-galactose
• 2-(acetylamino)-2-deoxy-6-O-sulfo-D-galactose
• N-Acetylgalactosamine 6-sulfate
• [(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl] hydrogen sulfate
• NS00123756
• 10357-00-3
• N-Acetylgalactosamine 6-sulphate
• N-acetyl-Chondrosamine 6-(hydrogen sulfate)
• [(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl] hydrogen sulate
• N-Acetyl-Chondrosamine 6-(hydrogen sulphate)
• DTXSID901304189
• D-Galactose, 2-(acetylamino)-2-deoxy-, 6-(hydrogen sulfate)
• CHEBI:165235
• SCHEMBL70161
• Nag-6-S
• {[(2R,3R,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl]oxy}sulfonic acid

• Inchi： 1S/C8H15NO9S/c1-4(11)9-5(2-10)7(13)8(14)6(12)3-18-19(15,16)17/h2,5-8,12-14H,3H2,1H3,(H,9,11)(H,15,16,17)/t5-,6+,7+,8-/m0/s1
• InChI Key： NHZWETQZLORZIR-OSMVPFSASA-N
• SMILES： S(=O)(=O)(O)OC[C@H]([C@@H]([C@@H]([C@H](C=O)NC(C)=O)O)O)O

Computed Properties

• Exact Mass: 301.047
• Monoisotopic Mass: 301.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Density: 1.339
• Boiling Point: 348.7°Cat760mmHg
• Flash Point: 164.7°C
• Refractive Index: 1.584

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides